Cas no 18156-38-2 (1-Methoxypentamethyldisiloxane)

• Product Name: 1-Methoxypentamethyldisiloxane
• CAS No: 18156-38-2
• MF: C₆H₁₈O₂Si₂
• MW: 178.376924037933
• CID: 193048
• PubChem ID: 87479
• Update Time: 2025-04-19

1-Methoxypentamethyldisiloxane Chemical and Physical Properties

Names and Identifiers

• Disiloxane,1-methoxy-1,1,3,3,3-pentamethyl-
• 1-methoxy-1,1,3,3,3-pentamethyl-Disiloxane
• Disiloxane, methoxypentamethyl-
• 1-methoxy-1,1,3,3,3-pentamethyldisiloxane
• Pentamethylmethoxydisiloxane
• methoxy-dimethyl-trimethylsilyloxysilane
• DTXSID0066325
• [Methoxy(dimethyl)silyl]oxy-trimethylsilane
• 1-Methoxypentamethyldisiloxane (part of SIMETICONE)
• 5J3XQU4UBH
• 18156-38-2
• UNII-5J3XQU4UBH
• Disiloxane, 1-methoxy-1,1,3,3,3-pentamethyl-
• methoxypentamethyldisiloxane
• METHOXY-DIMETHYL-TRIMETHYLSILYLOXY-SILANE
• NS00073578
• SCHEMBL41514
• 1-methoxypentamethyldisiloxane
• 1-Methoxypentamethyldisiloxane

• Inchi： 1S/C6H18O2Si2/c1-7-10(5,6)8-9(2,3)4/h1-6H3
• InChI Key： DIBFCVPKSNXGHE-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)O[Si](C)(C)OC

Computed Properties

• Exact Mass: 178.08500
• Monoisotopic Mass: 178.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.842
• Boiling Point: 96.5°Cat760mmHg
• Flash Point: 6.3°C
• Refractive Index: 1.394
• PSA: 18.46000
• LogP: 2.18610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes